Cas no 338416-09-4 ((E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one)

• Product Name: (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one
• CAS No: 338416-09-4
• MF: C₂₀H₂₀ClF₃N₂O₂
• MW: 412.833214759827
• CID: 5264675
• Update Time: 2025-07-14

(E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

• (E)-4-(4-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)PHENOXY)-1-(DIMETHYLAMINO)-1-PENTEN-3-ONE
• (1E)-4-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}phenoxy)-1-(dimethylamino)pent-1-en-3-one
• 1-Penten-3-one, 4-[4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl]phenoxy]-1-(dimethylamino)-
• (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one
• (E)-4-[4-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]phenoxy]-1-(dimethylamino)pent-1-en-3-one

• Inchi： 1S/C20H20ClF3N2O2/c1-13(19(27)8-9-26(2)3)28-16-6-4-14(5-7-16)10-18-17(21)11-15(12-25-18)20(22,23)24/h4-9,11-13H,10H2,1-3H3/b9-8+
• InChI Key： RMCUCRSMTVLFCC-CMDGGOBGSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CC1C=CC(=CC=1)OC(C(/C=C/N(C)C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 534
• XLogP3: 4.8
• Topological Polar Surface Area: 42.4

Additional information on (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one

Introduction to Compound CAS No. 338416-09-4: (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one

The compound with CAS No. 338416-09-4, known as (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one is characterized by a central pentenone moiety linked to a substituted phenoxy group and a dimethylamino group. The presence of the trifluoromethyl and chloro substituents on the pyridine ring imparts unique chemical and biological properties to this compound, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown promising results in anticancer research. A 2021 study published in Cancer Research demonstrated that (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one selectively induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. These findings are crucial for optimizing drug delivery and dosing regimens.

Safety and toxicity profiles are critical considerations in drug development. Preliminary toxicology studies have indicated that (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one

The synthesis of (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-oneTetrahedron Letters described an efficient synthetic route involving palladium-catalyzed cross-coupling reactions and selective functional group manipulations. This synthetic method not only enhances the scalability of production but also reduces the environmental impact by minimizing waste generation.

In conclusion, the compound with CAS No. 338416-09-4, specifically (E)-4-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-(dimethylamino)-1-penten-3-one, represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for the development of novel therapeutic agents. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical applications.